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Compound of Interest

Compound Name: AMO 1618

Cat. No.: B1667252

For researchers, scientists, and drug development professionals, this guide provides a
comprehensive overview of the chemical and biological properties of AMO-1618, a widely used
plant growth retardant. This document delves into its chemical structure, physicochemical
characteristics, and its well-established mechanism of action as an inhibitor of gibberellin
biosynthesis.

Chemical Identity and Structure

AMO-1618 is a quaternary ammonium salt. Its systematic name is 4-hydroxy-5-isopropyl-2-
methylphenyltrimethylammonium chloride, 1-piperidinecarboxylate. While a definitive CAS
number is not readily available in public databases, its chemical identity is well-established in
scientific literature.

Molecular Formula; C1sH31CIN20:2
Chemical Structure:

While a 2D structure is not available in the search results, based on its systematic name, the
structure consists of a substituted phenyl ring connected to a trimethylammonium chloride
group and a piperidinecarboxylate moiety.

Physicochemical Properties
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A summary of the known physicochemical properties of AMO-1618 is presented in Table 1. As
a quaternary ammonium salt, it exhibits properties typical of this class of compounds, including
good water solubility.[1][2]

Table 1: Physicochemical Properties of AMO-1618

Property Value Reference
Appearance White solid
Melting Point 151-153 °C

Solubilit Soluble in water and methanol;
olubility _
Insoluble in ether.

Mechanism of Action: Inhibition of Gibberellin
Biosynthesis

AMO-1618 is a potent inhibitor of gibberellin (GA) biosynthesis in plants.[3][4][5] Gibberellins
are a class of diterpenoid hormones that play crucial roles in various developmental processes,
including stem elongation, seed germination, and flowering. AMO-1618 exerts its inhibitory
effect by targeting the early steps of the GA biosynthesis pathway.[3][4][5]

Specifically, it blocks the activity of two key enzymes:

» ent-copalyl diphosphate synthase (CPS): This enzyme catalyzes the conversion of
geranylgeranyl diphosphate (GGPP) to ent-copalyl diphosphate (CPP).[3][5]

o ent-kaurene synthase (KS): This enzyme is responsible for the subsequent conversion of
CPP to ent-kaurene.[3][5]

By inhibiting these enzymes, AMO-1618 effectively halts the production of ent-kaurene, a
critical precursor for all gibberellins. This leads to a reduction in the endogenous levels of
bioactive GAs, resulting in the characteristic growth-retardant effects.

The following diagram illustrates the early stages of the gibberellin biosynthesis pathway and
the specific points of inhibition by AMO-1618.
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Preparation

Select uniform plant material

Prepare AMO-1618 solutions
(various concentrations)

Trea%ment

Apply AMO-1618 to plants
(e.g., soil drench, foliar spray)

Incubation & Observation

Grow plants under
controlled conditions

'

Measure growth parameters
(height, weight, etc.)

Ana %/sis

Extract gibberellins
from plant tissue

'

Quantify gibberellin levels
(e.g., HPLC, GC-MS)

'

Statistical analysis of
growth and GA data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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